Cas no 180161-92-6 ((2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid)

• Product Name: (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid
• CAS No: 180161-92-6
• MF: C₁₅H₁₈O₈
• MW: 326.298625469208
• CID: 5211015
• PubChem ID: 53385591
• Update Time: 2025-06-08

(2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(β-D-glucopyranosyloxy)-3-phenyl-, (2Z)-
• (Z)-8-β-D-glucopyranosyloxycinnamic acid
• 180161-92-6
• (2Z)-2-(beta-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid
• z-2-(beta-d-glucopyranosyloxy)-3-phenylpropenoic acid
• SCHEMBL1674860
• (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid

• Inchi： 1S/C15H18O8/c16-7-10-11(17)12(18)13(19)15(23-10)22-9(14(20)21)6-8-4-2-1-3-5-8/h1-6,10-13,15-19H,7H2,(H,20,21)/b9-6-/t10-,11-,12+,13-,15-/m1/s1
• InChI Key： IFJZNZBKGRGNSP-HOCDIANWSA-N
• SMILES： O([C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)/C(/C(=O)O)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.10016753g/mol
• Monoisotopic Mass: 326.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid

Introduction to (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid (CAS No. 180161-92-6)

Compound CAS No. 180161-92-6, specifically identified as (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and biotechnology. The glucopyranosyl moiety in its name underscores its carbohydrate-based functionality, which is a critical feature for its interaction with biological systems.

The molecular architecture of this compound encompasses a phenyl group and an α,β-unsaturated carboxylic acid moiety, which are both pivotal for its pharmacological properties. The presence of the glucopyranosyl group not only contributes to the compound's solubility and stability but also enhances its binding affinity to various biological targets. This structural design makes it a promising candidate for further investigation in drug development.

In recent years, there has been a surge in research focusing on glycosylated compounds due to their diverse biological activities. The glucopyranosyl group in (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid is particularly noteworthy, as it is known to modulate enzyme activity and cellular signaling pathways. This has led to its exploration in the development of therapeutic agents targeting metabolic disorders, inflammation, and even cancer.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory pathways are central to numerous diseases, and compounds that can effectively regulate these pathways hold immense therapeutic value. The α,β-unsaturated carboxylic acid moiety is known to interact with various inflammatory mediators, making it a key component in the design of anti-inflammatory agents. Current research suggests that this compound may inhibit the production of pro-inflammatory cytokines, thereby providing a novel approach to treating chronic inflammatory conditions.

The phenyl group in the molecular structure of (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid also contributes significantly to its pharmacological profile. Phenolic compounds are well-documented for their antioxidant properties, which are crucial for combating oxidative stress—a key factor in aging and various diseases. Studies have shown that phenyl-containing compounds can scavenge free radicals and protect cells from damage caused by reactive oxygen species. This makes (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid a potential candidate for applications in anti-aging therapies and neuroprotective agents.

Furthermore, the glucopyranosyl group's ability to form hydrogen bonds with biological molecules enhances the compound's binding affinity and specificity. This property is particularly important in drug design, where high selectivity for target enzymes or receptors is essential to minimize side effects. The unique combination of these structural features makes (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid a versatile molecule with broad therapeutic implications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug efficacy. These findings are particularly encouraging for the development of oral formulations that can be easily administered to patients.

The synthesis of (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid has also been optimized through modern synthetic techniques. Advances in glycosylation methods have allowed for the efficient introduction of the glucopyranosyl group into the molecular framework while maintaining high yields and purity. These improvements have made it feasible to produce larger quantities of the compound for both preclinical and clinical studies.

In conclusion, (2Z)-2-(β-D-Glucopyranosyloxy)-3-phenyl-2-propenoic Acid (CAS No. 180161-92-6) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate inflammatory responses, interact with biological targets through glycosylation, and exhibit favorable pharmacokinetic properties positions it as a valuable asset in the development of novel drugs targeting metabolic disorders, inflammation, and other diseases.